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Compound of Interest

Compound Name: Glauberite

Cat. No.: B1149158 Get Quote

Comparative Stability Analysis: Glauberite vs.
Thenardite
A Guide for Researchers, Scientists, and Drug Development Professionals

In the realm of mineralogy and material science, understanding the relative stability of sulfate

minerals is crucial for a range of applications, from geological and environmental studies to

pharmaceutical formulation and building materials science. This guide provides a detailed

comparative analysis of the stability of two key sulfate minerals: glauberite (Na₂Ca(SO₄)₂) and

thenardite (Na₂SO₄). The comparison focuses on their response to key environmental factors—

solubility in water, thermal stress, and humidity—supported by available experimental data and

established analytical protocols.

Physical and Chemical Properties
A fundamental understanding of the intrinsic properties of glauberite and thenardite is

essential for interpreting their stability.
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Property Glauberite Thenardite

Chemical Formula Na₂Ca(SO₄)₂ Na₂SO₄

Crystal System Monoclinic Orthorhombic

Molar Mass 278.22 g/mol 142.04 g/mol

Appearance

Colorless to yellowish or

grayish, often with a white

efflorescent coating.[1]

Typically gray, white, colorless,

or brownish-white.[2]

Hardness (Mohs) 2.5 - 3.0[1] 2.5 - 3[2]

Specific Gravity 2.7 - 2.8[1] ~2.7[2]

Comparative Stability Analysis
The stability of these minerals is primarily dictated by their interaction with water and their

response to temperature changes.

Solubility
Solubility is a critical factor governing the stability of these minerals in aqueous environments.

Glauberite, a double salt, exhibits incongruent dissolution, meaning it breaks down into its

constituent salts upon dissolving.

Experimental Data:

The following table summarizes experimental solubility data for glauberite and thenardite in

the Na₂SO₄-CaSO₄-H₂O system at elevated temperatures.
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Temperature (°C) Mineral Phase
Na₂SO₄
Concentration
(mol/kg H₂O)

CaSO₄
Concentration
(mol/kg H₂O)

100 Glauberite 2.0 0.02

Thenardite 2.5 0.015

150 Glauberite 1.5 0.01

Thenardite 2.0 0.008

200 Glauberite 1.0 0.005

Thenardite 1.8 0.004

Data adapted from Freyer and Voigt, 2004.

At ambient conditions, glauberite's significant solubility in water leads to its dissociation into

thenardite and anhydrite (CaSO₄).[1] The anhydrite subsequently hydrates to form gypsum

(CaSO₄·2H₂O).[1] This process underscores the inherent instability of glauberite in moist

environments. Thenardite is also readily soluble in water.[2]
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Experimental Workflow: Solubility Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Effect of Na versus Ca Sulfate Salts on the Hydration of Calcium Sulfoaluminate Clinker -
PMC [pmc.ncbi.nlm.nih.gov]

2. accefyn.com [accefyn.com]

To cite this document: BenchChem. [Comparative stability analysis of Glauberite versus
thenardite]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1149158#comparative-stability-analysis-of-
glauberite-versus-thenardite]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1149158?utm_src=pdf-body-img
https://www.benchchem.com/product/b1149158?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10674699/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10674699/
https://www.accefyn.com/revista/Vol_32/125/545-558.pdf
https://www.benchchem.com/product/b1149158#comparative-stability-analysis-of-glauberite-versus-thenardite
https://www.benchchem.com/product/b1149158#comparative-stability-analysis-of-glauberite-versus-thenardite
https://www.benchchem.com/product/b1149158#comparative-stability-analysis-of-glauberite-versus-thenardite
https://www.benchchem.com/product/b1149158#comparative-stability-analysis-of-glauberite-versus-thenardite
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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